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molecular formula C9H12O2S B1266847 4-(2-Thienyl)butanoic acid methyl ester CAS No. 20828-66-4

4-(2-Thienyl)butanoic acid methyl ester

Cat. No. B1266847
CAS RN: 20828-66-4
M. Wt: 184.26 g/mol
InChI Key: FUTXOYOSYBCRBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07276519B2

Procedure details

A mixture of 4-(2-thienyl)butyric acid (4.25 g, 25.0 mmol) and 3 mL of concentrated sulfuric acid in 25 mL of methanol is heated at reflux for 2 hours. The reaction mixture is cooled to room temperature and partitioned between ethyl acetate and saturated aqueous sodium carbonate solution. The organic layer is separated and passed through a short pad of silica gel. The filtrate is concentrated and purified by flash column chromatography eluting with 1:5 ethyl acetate:hexane to provide 4.02 g of 4-thiophen-2-yl-butyric acid methyl ester as a yellow oil, 1H NMR (DMSO-d6) δ 1.85 (quintet, J=7 Hz, 2H), 2.35 (t, J=7 Hz, 2H), 2.81 (t, J=7 Hz, 2H), 3.59 (s, 3H), 6.84 (m, 1 H), 6.95 (m, 1 H), 7.32 (dd, J=5, 1 Hz, 1H); MS 185.0 (M+H)+
Name
4-(2-thienyl)butyric acid
Quantity
4.25 g
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
3 mL
Type
reactant
Reaction Step One
Name
methanol
Quantity
25 mL
Type
reactant
Reaction Step One
Name
4-thiophen-2-yl-butyric acid methyl ester

Identifiers

REACTION_CXSMILES
[S:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[CH2:6][CH2:7][CH2:8][C:9]([OH:11])=[O:10].S(=O)(=O)(O)O.[CH3:17]O>>[CH3:17][O:10][C:9](=[O:11])[CH2:8][CH2:7][CH2:6][C:2]1[S:1][CH:5]=[CH:4][CH:3]=1

Inputs

Step One
Name
4-(2-thienyl)butyric acid
Quantity
4.25 g
Type
reactant
Smiles
S1C(=CC=C1)CCCC(=O)O
Name
sulfuric acid
Quantity
3 mL
Type
reactant
Smiles
S(O)(O)(=O)=O
Name
methanol
Quantity
25 mL
Type
reactant
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
partitioned between ethyl acetate and saturated aqueous sodium carbonate solution
CUSTOM
Type
CUSTOM
Details
The organic layer is separated
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate is concentrated
CUSTOM
Type
CUSTOM
Details
purified by flash column chromatography
WASH
Type
WASH
Details
eluting with 1:5 ethyl acetate

Outcomes

Product
Name
4-thiophen-2-yl-butyric acid methyl ester
Type
product
Smiles
COC(CCCC=1SC=CC1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 4.02 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.